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Compound of Interest

Compound Name: 2-Methylpiperidine

Cat. No.: B094953

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the fundamental molecular
characteristics of 2-Methylpiperidine, a heterocyclic amine of significant interest in chemical
synthesis and pharmaceutical development. This document focuses on its molecular weight
and chemical formula, presenting the core data in a structured format for ease of reference and
comparison.

Core Molecular Data

The fundamental properties of 2-Methylpiperidine are summarized in the table below. These
values are foundational for a wide range of applications, from stoichiometric calculations in
synthetic protocols to interpretation of analytical data.

Property Value Source
Chemical Formula C6H13N [L1[2103114115]
Molecular Weight 99.17 g/mol [21[3114]
Monoisotopic Mass 99.104799419 Da [61[31[7]
CAS Registry Number 109-05-7 [1112]

Methodology for Determination of Molecular Properties
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The molecular formula of 2-Methylpiperidine is determined based on its known atomic
composition (6 carbon atoms, 13 hydrogen atoms, and 1 nitrogen atom). The molecular weight
is a calculated value derived from the sum of the atomic weights of its constituent atoms, using
the standard atomic weights provided by the International Union of Pure and Applied Chemistry
(IUPAC). The monoisotopic mass is calculated using the mass of the most abundant isotope of
each element.

Logical Relationship of Core Properties

The following diagram illustrates the logical flow from the compound's name to its fundamental
molecular properties.
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Figure 1. Hierarchical Relationship of 2-Methylpiperidine's Core Properties

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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